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Compound of Interest

Compound Name: 2,2-Dimethylglutaric acid

Cat. No.: B1205061

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for
2,2-Dimethylglutaric acid (CAS No. 681-57-2). The information is intended to support
laboratory personnel in minimizing risks and ensuring a safe working environment.

Chemical and Physical Properties

2,2-Dimethylglutaric acid is a white crystalline solid.[1] It is an alpha,omega-dicarboxylic acid,
appearing as a powder.[2][3] While generally odorless, it may have a faint acidic scent.[1] It
exhibits moderate solubility in polar solvents like water and ethanol.[1]

Table 1: Physical and Chemical Properties of 2,2-Dimethylglutaric Acid
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Property Value Source(s)
Molecular Formula C7H1204 [2][4]
Molecular Weight 160.17 g/mol [2][4]

White to almost white
Appearance ) [1112][31[5]
crystalline powder

Melting Point 82-86 °C [2][3]

Odor Odorless to faint acidic scent [1][5]

Moderately soluble in water
Solubility and ethanol; hydrolyzes with [1112][3]

water

Toxicological Data and Hazard Identification

2,2-Dimethylglutaric acid is considered to have low acute toxicity upon oral exposure.[1]
However, it is irritating to the eyes, respiratory system, and skin.[1][6] Direct contact or
inhalation of dust particles may cause mild irritation, including redness, itching, or coughing.[1]
The toxicological properties of this substance have not been fully investigated.[6][7]

GHS Hazard Statements:

e H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

Table 2: Hazard Identification and Classification
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Hazard Class GHS Category Description Source(s)
Skin o
) o Category 2 Causes skin irritation [41[7]
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2A o [417
Damage/Eye Irritation irritation

Specific target organ ]
o _ May cause respiratory
toxicity — Single Category 3 T [4107]
irritation
exposure

Note: There is no evidence of carcinogenicity according to IARC or EPA classifications for
prolonged or repeated exposure.[1]

Experimental Protocols: Safe Handling and Storage

Adherence to proper laboratory procedures is critical when working with 2,2-Dimethylglutaric
acid to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

o Eye and Face Protection: Chemical safety goggles with side shields or a face shield are
mandatory to protect from splashes and airborne particles.[6][8][9]

o Skin Protection: Nitrile or neoprene gloves should be worn to prevent skin contact; double-
gloving is recommended.[8][9] A chemical-resistant apron or a lab coat should also be worn.

[6]18]

» Respiratory Protection: When handling the powder outside of a certified chemical fume hood,
or if dust generation is likely, a NIOSH-approved N95 respirator or higher with acid gas
cartridges should be used.[6][8]

» Foot Protection: Closed-toe shoes are required at all times in the laboratory.[8]
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Engineering Controls

o Ventilation: Always handle 2,2-Dimethylglutaric acid in a well-ventilated area.[1] A certified
chemical fume hood should be used to minimize inhalation exposure, especially when
handling the powder.[8][10]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible and in working order, within a 10-second travel distance from the workstation.[7]

[8]

Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is worn correctly and that
emergency equipment is accessible. Review the Safety Data Sheet (SDS).

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to contain any dust.[10] Minimize dust generation and accumulation.[1][6]

Solution Preparation: When dissolving, slowly add the 2,2-Dimethylglutaric acid to the
solvent. If diluting an acidic solution, always add acid to water slowly, never the other way
around, to prevent a potentially violent exothermic reaction.[8]

Transport: When moving containers of 2,2-Dimethylglutaric acid, use a secondary
containment carrier to prevent spills.[8]

Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were worn.[1][6]
Remove contaminated clothing and wash it before reuse.[1][6] Do not eat, drink, or smoke in
the laboratory.[11]

Storage

» Store 2,2-Dimethylglutaric acid in a tightly closed container.[1][5][6]
o Keep the container in a cool, dry, and well-ventilated area.[1][5][6]

o Store away from incompatible substances such as bases, reducing agents, and oxidizing
agents.[6][7]
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Emergency Procedures
First Aid Measures

Table 3: First Aid Procedures for 2,2-Dimethylglutaric Acid Exposure

Exposure Route First Aid Measures Source(s)

Immediately rinse with plenty
of water for at least 15

Eye Contact ] [5][6]
minutes, also under the

eyelids. Get medical attention.

Wash off immediately with
plenty of soap and water for at
i least 15 minutes. Remove
Skin Contact _ _ [5][6]
contaminated clothing and
shoes. Get medical attention if

symptoms occulr.

Remove to fresh air. If not
breathing, give artificial
Inhalation respiration. If breathing is [51[6]
difficult, give oxygen. Get
medical attention.

Clean mouth with water and
drink plenty of water

Ingestion afterwards. Do NOT induce [5]1[6]
vomiting. Get medical attention

if symptoms occur.

Spill Response

o Small Spills (<1 L): Alert personnel in the immediate area. Wearing appropriate PPE, confine
the spill. Neutralize the acid slowly with a suitable base like sodium bicarbonate, working
from the outside in. Once neutralized (pH 6-8), absorb the residue with an inert material and
collect it in a sealed, labeled container for hazardous waste disposal. Clean the spill area
with soap and water.[8]
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e Large Spills (>1 L): Evacuate the laboratory immediately. Alert others and contact the
appropriate emergency response team.[8]

Firefighting Measures

o Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local
circumstances and the surrounding environment, such as water spray, dry chemical, carbon
dioxide, or alcohol-resistant foam.[5][7]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and highly toxic
gases and vapors, including carbon monoxide and carbon dioxide.[5][6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5][6]

Waste Disposal

Dispose of 2,2-Dimethylglutaric acid and its containers in accordance with local, state, and
federal regulations. Do not empty into drains.[7] Contaminated packaging should be treated as
the chemical itself.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows.
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Caption: General laboratory workflow for handling 2,2-Dimethylglutaric acid.
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Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion
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Wash with Soap & Water (15 min) Lift Eyelids Provide Oxygen if Needed Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid response pathway for exposure to 2,2-Dimethylglutaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2,2-Dimethylglutaric Acid: A Technical Guide to Safe
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[https://lwww.benchchem.com/product/b1205061#2-2-dimethylglutaric-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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